Cas no 400771-42-8 (2-methoxy-5-(trifluoromethyl)phenylmethanamine)

• Product Name: 2-methoxy-5-(trifluoromethyl)phenylmethanamine
• CAS No: 400771-42-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD09832242
• CID: 3166038
• PubChem ID: 18614368
• Update Time: 2025-07-18

2-methoxy-5-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)phenylmethanamine
• MFCD09832242
• 1-[2-METHOXY-5-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• 2-Methoxy-5-(trifluoromethyl)benzenemethanamine
• [2-methoxy-5-(trifluoromethyl)phenyl]methanamine
• 2-methoxy-5-trifluoromethyl-benzylamine
• CS-0452142
• EN300-1930708
• 400771-42-8
• SCHEMBL40119
• 2-METHOXY-5-(TRIFLUOROMETHYL)BENZYLAMINE
• SB77711
• JS-4493
• DTXSID701244319
• AKOS009331403
• (2-methoxy-5-(trifluoromethyl)phenyl)methanamine
• DA-06163

• MDL： MFCD09832242
• Inchi： 1S/C9H10F3NO/c1-14-8-3-2-7(9(10,11)12)4-6(8)5-13/h2-4H,5,13H2,1H3
• InChI Key： YZXMLHJVUWEAKE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CN)=C1)OC)(F)F

Computed Properties

• Exact Mass: 205.07144843Da
• Monoisotopic Mass: 205.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-methoxy-5-(trifluoromethyl)phenylmethanamine

Comprehensive Overview of 2-Methoxy-5-(trifluoromethyl)phenylmethanamine (CAS No. 400771-42-8)

2-Methoxy-5-(trifluoromethyl)phenylmethanamine (CAS No. 400771-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "2-methoxy-5-(trifluoromethyl)phenylmethanamine synthesis", "CAS 400771-42-8 applications", and "trifluoromethylphenyl derivatives", reflecting its relevance in modern chemistry.

The structural features of 2-methoxy-5-(trifluoromethyl)phenylmethanamine contribute to its versatility. The methoxy group enhances electron density, while the trifluoromethyl group introduces lipophilicity and metabolic stability—a combination highly sought after in drug design. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Queries like "green synthesis of trifluoromethyl compounds" and "AI in organic chemistry" are increasingly popular, underscoring the intersection of technology and traditional chemical research.

In the context of pharmaceutical intermediates, 2-methoxy-5-(trifluoromethyl)phenylmethanamine serves as a building block for molecules targeting central nervous system (CNS) disorders and inflammatory diseases. Its trifluoromethyl group is particularly notable for improving bioavailability, a topic frequently explored in forums and publications. Searches for "CNS drug intermediates" and "bioavailability enhancement techniques" often lead to discussions involving this compound, demonstrating its practical significance.

From an agrochemical perspective, the compound's stability under environmental conditions makes it a candidate for developing novel pesticides and herbicides. The trifluoromethyl group is known to enhance the efficacy of agrochemicals, a feature that aligns with the growing demand for sustainable crop protection. Keywords such as "agrochemical intermediates" and "trifluoromethyl in agriculture" are commonly associated with this compound, reflecting its dual utility in life sciences.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-methoxy-5-(trifluoromethyl)phenylmethanamine, ensuring purity and consistency in industrial applications. The rise of high-throughput screening and automated synthesis has also increased the demand for reliable reference standards, as seen in searches for "HPLC methods for phenylmethanamine derivatives" and "NMR data for CAS 400771-42-8". These methodologies are critical for quality control in large-scale production.

In summary, 2-methoxy-5-(trifluoromethyl)phenylmethanamine (CAS No. 400771-42-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical profile and alignment with contemporary research trends—such as AI-assisted drug design and sustainable chemistry—make it a subject of ongoing interest. By addressing common search queries and integrating current scientific themes, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.